Cas no 483968-02-1 (4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl-)

• Product Name: 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl-
• CAS No: 483968-02-1
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• MDL: MFCD02069215
• CID: 5232201
• PubChem ID: 2770279
• Update Time: 2025-08-04

4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl-

• MDL： MFCD02069215
• Inchi： 1S/C16H25NO4/c1-12-8-17(9-13(2)21-12)10-14(18)11-20-16-6-4-5-15(7-16)19-3/h4-7,12-14,18H,8-11H2,1-3H3
• InChI Key： NTXXWKAREKTDBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(OC)C=1)CC(O)CN1CC(C)OC(C)C1

Additional information on 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl-

Recent Advances in the Study of 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- (CAS: 483968-02-1)

The compound 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- (CAS: 483968-02-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and methoxyphenoxy structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- exhibits significant bioactivity, particularly in modulating specific signaling pathways involved in inflammation and cancer. For instance, recent in vitro and in vivo experiments have demonstrated its ability to inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory diseases. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anti-cancer agents.

In addition to its anti-inflammatory properties, 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- has also been explored for its neuroprotective effects. Preliminary studies indicate that the compound may protect neuronal cells from oxidative stress and apoptosis, making it a candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Further research is needed to elucidate the underlying mechanisms and evaluate its efficacy in animal models.

The safety and toxicity profile of 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- have also been a focus of recent investigations. Acute and subchronic toxicity studies in rodents have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, long-term toxicity and pharmacokinetic studies are required to fully assess its safety for human use.

In conclusion, 4-Morpholineethanol, α-[(3-methoxyphenoxy)methyl]-2,6-dimethyl- (CAS: 483968-02-1) represents a promising candidate for further drug development. Its diverse pharmacological activities, coupled with a favorable safety profile, highlight its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and conducting clinical trials to validate its therapeutic efficacy.